Cas no 38765-83-2 (Butyric acid-)

• Product Name: Butyric acid-
• CAS No: 38765-83-2
• MF: C₄H₈O₂
• MW: 89.0977764129639
• CID: 296856
• PubChem ID: 24872392
• Update Time: 2025-08-01

Butyric acid- Chemical and Physical Properties

Names and Identifiers

• Butanoic-1-13C acid
• butanoic acid
• Butyric acid-13C-1
• Butyric acid-
• (113C)butanoic acid
• DTXSID10431003
• 38765-83-2
• Butyric acid-1-13C
• Butyric-1-13c acid
• Butyric acid-1-13C, 99 atom % 13C
• DA-71825
• Butyric acid-13C1
• BUTYRIC ACID (1-13C, 99%)

• MDL： MFCD00083911
• Inchi： 1S/C4H8O2/c1-2-3-4(5)6/h2-3H2,1H3,(H,5,6)/i4+1
• InChI Key： FERIUCNNQQJTOY-AZXPZELESA-N
• SMILES： O[13C](CCC)=O

Computed Properties

• Exact Mass: 89.055784329g/mol
• Monoisotopic Mass: 89.055784329g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.975 g/mL at 25 °C
• Melting Point: -6--3 °C (lit.)
• Boiling Point: 162 °C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.3969(lit.)

Butyric acid- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2820 8 / PGIII
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： 26-36-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids